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Compound of Interest

Compound Name: SHEN26

Cat. No.: B14083366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical evaluation of

SHEN26 (also known as ATV014), an oral antiviral candidate for the treatment of COVID-19.

SHEN26 is a cyclohexanecarboxylate prodrug of the active nucleoside analog GS-441524,

which acts as an RNA-dependent RNA polymerase (RdRp) inhibitor.[1] This document outlines

the key animal models, experimental protocols, and quantitative data to guide researchers in

further preclinical studies.

Mechanism of Action
SHEN26 is orally administered and is metabolized to its active form, GS-441524. This active

metabolite is a nucleoside analog that competitively inhibits the viral RNA-dependent RNA

polymerase (RdRp), a crucial enzyme for the replication of many RNA viruses, including SARS-

CoV-2. By incorporating into the nascent viral RNA chain, it leads to premature termination of

transcription and inhibition of viral replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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